Diphenyl phthalate Diphenyl phthalate Diphenyl phthalate is the diphenyl ester of benzene-1,2-dicarboxylic acid. It is a phthalate ester and a diester.
Brand Name: Vulcanchem
CAS No.: 84-62-8
VCID: VC0526272
InChI: InChI=1S/C20H14O4/c21-19(23-15-9-3-1-4-10-15)17-13-7-8-14-18(17)20(22)24-16-11-5-2-6-12-16/h1-14H
SMILES: C1=CC=C(C=C1)OC(=O)C2=CC=CC=C2C(=O)OC3=CC=CC=C3
Molecular Formula: C20H14O4
Molecular Weight: 318.3 g/mol

Diphenyl phthalate

CAS No.: 84-62-8

Inhibitors

VCID: VC0526272

Molecular Formula: C20H14O4

Molecular Weight: 318.3 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Diphenyl phthalate - 84-62-8

CAS No. 84-62-8
Product Name Diphenyl phthalate
Molecular Formula C20H14O4
Molecular Weight 318.3 g/mol
IUPAC Name diphenyl benzene-1,2-dicarboxylate
Standard InChI InChI=1S/C20H14O4/c21-19(23-15-9-3-1-4-10-15)17-13-7-8-14-18(17)20(22)24-16-11-5-2-6-12-16/h1-14H
Standard InChIKey DWNAQMUDCDVSLT-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)OC(=O)C2=CC=CC=C2C(=O)OC3=CC=CC=C3
Canonical SMILES C1=CC=C(C=C1)OC(=O)C2=CC=CC=C2C(=O)OC3=CC=CC=C3
Appearance Solid powder
Melting Point 73.0 °C
Description Diphenyl phthalate is the diphenyl ester of benzene-1,2-dicarboxylic acid. It is a phthalate ester and a diester.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Diphenyl phthalate; NSC 4052; NSC-4052; NSC4052
Reference 1: Yang T, Ren L, Jia Y, Fan S, Wang J, Wang J, Nahurira R, Wang H, Yan Y. Biodegradation of Di-(2-ethylhexyl) Phthalate by Rhodococcus ruber YC-YT1 in Contaminated Water and Soil. Int J Environ Res Public Health. 2018 May 11;15(5). pii: E964. doi: 10.3390/ijerph15050964. PubMed PMID: 29751654; PubMed Central PMCID: PMC5982003.
2: Albert O, Huang JY, Aleksa K, Hales BF, Goodyer CG, Robaire B, Chevrier J, Chan P. Exposure to polybrominated diphenyl ethers and phthalates in healthy men living in the greater Montreal area: A study of hormonal balance and semen quality. Environ Int. 2018 Jul;116:165-175. doi: 10.1016/j.envint.2018.04.012. Epub 2018 Apr 24. PubMed PMID: 29684825.
3: Okeme JO, Yang C, Abdollahi A, Dhal S, Harris SA, Jantunen LM, Tsirlin D, Diamond ML. Passive air sampling of flame retardants and plasticizers in Canadian homes using PDMS, XAD-coated PDMS and PUF samplers. Environ Pollut. 2018 Aug;239:109-117. doi: 10.1016/j.envpol.2018.03.103. Epub 2018 Apr 10. PubMed PMID: 29649757.
4: Hartle JC, Cohen RS, Sakamoto P, Barr DB, Carmichael SL. Chemical Contaminants in Raw and Pasteurized Human Milk. J Hum Lact. 2018 May;34(2):340-349. doi: 10.1177/0890334418759308. Epub 2018 Mar 30. PubMed PMID: 29601252.
5: Zhang SH, Shen YX, Li L, Fan TT, Wang Y, Wei N. Phthalate exposure and high blood pressure in adults: a cross-sectional study in China. Environ Sci Pollut Res Int. 2018 Jun;25(16):15934-15942. doi: 10.1007/s11356-018-1845-1. Epub 2018 Mar 27. PubMed PMID: 29589239.
6: Moldoveanu SC, Yerabolu R. Critical evaluation of several techniques for the analysis of phthalates and terephthalates: Application to liquids used in electronic cigarettes. J Chromatogr A. 2018 Mar 9;1540:77-86. doi: 10.1016/j.chroma.2018.02.001. Epub 2018 Feb 6. PubMed PMID: 29429742.
7: Gong P, Lu HC, Zhang C, Chen SS, Wang YB. [Effects of monobutyl phthalate on migration and invasion of mouse Leydig tumor cells]. Zhonghua Yu Fang Yi Xue Za Zhi. 2018 Feb 6;52(2):175-179. doi: 10.3760/cma.j.issn.0253-9624.2018.02.011. Chinese. PubMed PMID: 29429273.
8: Kumar P. Role of Plastics on Human Health. Indian J Pediatr. 2018 May;85(5):384-389. doi: 10.1007/s12098-017-2595-7. Epub 2018 Jan 23. PubMed PMID: 29359236.
9: Maekawa R, Ito R, Iwasaki Y, Saito K, Akutsu K, Takatori S, Ishii R, Kondo F, Arai Y, Ohgane J, Shiota K, Makino T, Sugino N. Evidence of exposure to chemicals and heavy metals during pregnancy in Japanese women. Reprod Med Biol. 2017 Aug 18;16(4):337-348. doi: 10.1002/rmb2.12049. eCollection 2017 Oct. PubMed PMID: 29259487; PubMed Central PMCID: PMC5715897.
10: Kim S, Eom S, Kim HJ, Lee JJ, Choi G, Choi S, Kim S, Kim SY, Cho G, Kim YD, Suh E, Kim SK, Kim S, Kim GH, Moon HB, Park J, Kim S, Choi K, Eun SH. Association between maternal exposure to major phthalates, heavy metals, and persistent organic pollutants, and the neurodevelopmental performances of their children at 1 to 2years of age- CHECK cohort study. Sci Total Environ. 2018 May 15;624:377-384. doi: 10.1016/j.scitotenv.2017.12.058. Epub 2017 Dec 16. PubMed PMID: 29258038.
11: He MJ, Yang T, Yang ZH, Zhou H, Wei SQ. Current State, Distribution, and Sources of Phthalate Esters and Organophosphate Esters in Soils of the Three Gorges Reservoir Region, China. Arch Environ Contam Toxicol. 2018 Apr;74(3):502-513. doi: 10.1007/s00244-017-0469-7. Epub 2017 Oct 20. PubMed PMID: 29058061.
12: Gerona RR, Schwartz JM, Pan J, Friesen MM, Lin T, Woodruff TJ. Suspect screening of maternal serum to identify new environmental chemical biomonitoring targets using liquid chromatography-quadrupole time-of-flight mass spectrometry. J Expo Sci Environ Epidemiol. 2018 Mar;28(2):101-108. doi: 10.1038/jes.2017.28. Epub 2017 Oct 11. PubMed PMID: 29019345.
13: Kamata R, Nakajima D, Shiraishi F. Agonistic effects of diverse xenobiotics on the constitutive androstane receptor as detected in a recombinant yeast-cell assay. Toxicol In Vitro. 2018 Feb;46:335-349. doi: 10.1016/j.tiv.2017.09.014. Epub 2017 Sep 18. PubMed PMID: 28927721.
14: Ginsberg GL, Belleggia G. Use of Monte Carlo analysis in a risk-based prioritization of toxic constituents in house dust. Environ Int. 2017 Dec;109:101-113. doi: 10.1016/j.envint.2017.06.009. Epub 2017 Sep 8. Review. PubMed PMID: 28890219.
15: Kuang J, Abdallah MA, Harrad S. Brominated flame retardants in black plastic kitchen utensils: Concentrations and human exposure implications. Sci Total Environ. 2018 Jan 1;610-611:1138-1146. doi: 10.1016/j.scitotenv.2017.08.173. Epub 2017 Aug 30. PubMed PMID: 28847134.
16: Guerranti C, Perra G, Alessi E, Baroni D, Caserta D, Caserta D, De Sanctis A, Fanello EL, La Rocca C, Mariottini M, Renzi M, Tait S, Zaghi C, Mantovani A, Focardi SE. Biomonitoring of chemicals in biota of two wetland protected areas exposed to different levels of environmental impact: results of the "PREVIENI" project. Environ Monit Assess. 2017 Aug 18;189(9):456. doi: 10.1007/s10661-017-6165-2. PubMed PMID: 28822013.
17: Kassotis CD, Hoffman K, Stapleton HM. Characterization of Adipogenic Activity of House Dust Extracts and Semi-Volatile Indoor Contaminants in 3T3-L1 Cells. Environ Sci Technol. 2017 Aug 1;51(15):8735-8745. doi: 10.1021/acs.est.7b01788. Epub 2017 Jul 12. PubMed PMID: 28699343; PubMed Central PMCID: PMC5755695.
18: Ye BS, Leung AOW, Wong MH. The association of environmental toxicants and autism spectrum disorders in children. Environ Pollut. 2017 Aug;227:234-242. doi: 10.1016/j.envpol.2017.04.039. Epub 2017 May 2. Review. PubMed PMID: 28475976.
19: Xu F, Tay JH, Covaci A, Padilla-Sánchez JA, Papadopoulou E, Haug LS, Neels H, Sellström U, de Wit CA. Assessment of dietary exposure to organohalogen contaminants, legacy and emerging flame retardants in a Norwegian cohort. Environ Int. 2017 May;102:236-243. doi: 10.1016/j.envint.2017.03.009. Epub 2017 Mar 20. PubMed PMID: 28335995.
20: Knudsen LE, Hansen PW, Mizrak S, Hansen HK, Mørck TA, Nielsen F, Siersma V, Mathiesen L. Biomonitoring of Danish school children and mothers including biomarkers of PBDE and glyphosate. Rev Environ Health. 2017 Sep 26;32(3):279-290. doi: 10.1515/reveh-2016-0067. PubMed PMID: 28306542.
PubChem Compound 6778
Last Modified Nov 11 2021
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